Cas no 874472-16-9 (Schizanrin L)

• Product Name: Schizanrin L
• CAS No: 874472-16-9
• MF: C₃₁H₃₆O₈
• MW: 536.612750053406
• CID: 2087109
• PubChem ID: 102004694
• Update Time: 2024-03-01

Schizanrin L Chemical and Physical Properties

Names and Identifiers

• Schizanrin L
• AKOS040734175
• 874472-16-9
• FS-7927
• (3,4,5,14,15,16-hexamethoxy-9,10-dimethyl-8-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl) benzoate

• Inchi： 1S/C31H36O8/c1-17-14-20-15-22(33-3)27(35-5)29(37-7)24(20)25-21(16-23(34-4)28(36-6)30(25)38-8)26(18(17)2)39-31(32)19-12-10-9-11-13-19/h9-13,15-18,26H,14H2,1-8H3
• InChI Key： WYLGJYYEEZHUJZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)OC1C(C)C(C)CC2C(=C(C(=C(C=2)OC)OC)OC)C2C1=CC(=C(C=2OC)OC)OC

Computed Properties

• Exact Mass: 536.24101810g/mol
• Monoisotopic Mass: 536.24101810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Color/Form: Cryst.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins